Methyl 1-oxo-2-[3-(propan-2-yloxy)propyl]-1,2,3,6,7,7a-hexahydro-3a,6-epoxyisoindole-7-carboxylate

• Molecular Formula: C16H23NO5
• Molecular Weight: 309.36 g/mol
• IUPAC Name: methyl 4-oxo-3-(3-propan-2-yloxypropyl)-10-oxa-3-azatricyclo[5.2.1.01,5]dec-8-ene-6-carboxylate
• InChI: InChI=1S/C16H23NO5/c1-10(2)21-8-4-7-17-9-16-6-5-11(22-16)12(15(19)20-3)13(16)14(17)18/h5-6,10-13H,4,7-9H2,1-3H3
• InChI Key: QUBYIAGDCXXOFL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCN1CC23C=CC(O2)C(C3C1=O)C(=O)OC

Description

METHYL 4-OXO-3-[3-(PROPAN-2-YLOXY)PROPYL]-10-OXA-3-AZATRICYCLO[5210{15}]DEC-8-ENE-6-CARBOXYLATE is a complex organic compound with a unique tricyclic structure

Preparation Methods

The synthesis of METHYL 4-OXO-3-[3-(PROPAN-2-YLOXY)PROPYL]-10-OXA-3-AZATRICYCLO[5.2.1.0{15}]DEC-8-ENE-6-CARBOXYLATE involves multiple steps. The synthetic route typically starts with the preparation of the core tricyclic structure, followed by the introduction of functional groups. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve scaling up these reactions using continuous flow reactors to maintain consistency and efficiency.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur at specific positions on the tricyclic ring, often using reagents like sodium hydride or lithium diisopropylamide.

Common conditions for these reactions include controlled temperatures, inert atmospheres, and specific solvents to facilitate the desired transformations. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

METHYL 4-OXO-3-[3-(PROPAN-2-YLOXY)PROPYL]-10-OXA-3-AZATRICYCLO[5.2.1.0{15}]DEC-8-ENE-6-CARBOXYLATE has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein binding due to its unique structure.

Industry: It may be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which this compound exerts its effects involves its interaction with specific molecular targets. It can bind to enzymes or receptors, altering their activity and leading to various biological effects. The pathways involved may include signal transduction cascades, gene expression modulation, and metabolic regulation.

Comparison with Similar Compounds

Compared to other similar compounds, METHYL 4-OXO-3-[3-(PROPAN-2-YLOXY)PROPYL]-10-OXA-3-AZATRICYCLO[5.2.1.0{15}]DEC-8-ENE-6-CARBOXYLATE stands out due to its unique tricyclic structure and functional groups. Similar compounds include:

Indole derivatives: Known for their biological activities and applications in drug development.

Coumarin derivatives: Used in various industrial applications and as precursors for pharmaceuticals.

Benzopyrrole derivatives: Important in the synthesis of complex organic molecules with biological activity.

Each of these compounds has its own set of properties and applications, but the unique structure of METHYL 4-OXO-3-[3-(PROPAN-2-YLOXY)PROPYL]-10-OXA-3-AZATRICYCLO[5.2.1.0{15}]DEC-8-ENE-6-CARBOXYLATE provides distinct advantages in specific research and industrial contexts.